Cas no 498566-06-6 (L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-)

• Product Name: L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-
• CAS No: 498566-06-6
• MF: C₃₁H₅₄N₁₀O₁₃
• MW: 774.819667339325
• CID: 1537971
• Update Time: 2024-08-24

L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-
• L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl- (9CI)

• Inchi： 1S/C31H54N10O13/c1-15(44)24(40-25(47)16(33)5-2-3-11-32)30(52)41-12-4-6-21(41)29(51)39-20(14-43)27(49)36-17(7-9-22(34)45)26(48)38-19(13-42)28(50)37-18(31(53)54)8-10-23(35)46/h15-21,24,42-44H,2-14,32-33H2,1H3,(H2,34,45)(H2,35,46)(H,36,49)(H,37,50)(H,38,48)(H,39,51)(H,40,47)(H,53,54)/t15-,16+,17+,18+,19+,20+,21+,24+/m1/s1
• InChI Key： MPDLFISNRUGHAA-MNKAKZKCSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)N

Computed Properties

• Exact Mass: 774.38752

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 1425.3±65.0 °C(Predicted)
• PSA: 402.02
• pka: 3.14±0.10(Predicted)